molecular formula C19H22N6O3 B2946573 2,3-dimethoxy-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide CAS No. 1170913-43-5

2,3-dimethoxy-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide

Cat. No.: B2946573
CAS No.: 1170913-43-5
M. Wt: 382.424
InChI Key: BUNFWSSRXYDKAF-UHFFFAOYSA-N
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Description

The compound “2,3-dimethoxy-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide” is likely a benzamide derivative. Benzamides are a significant class of amide compounds that have been widely used in medical, industrial, biological, and potential drug industries . They have shown a range of biological activities including anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory .


Chemical Reactions Analysis

Benzamides and their derivatives can participate in a variety of chemical reactions. Their reactivity would largely depend on the other functional groups present in the molecule .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process the compound is involved in. Benzamides have been found to have a range of biological activities, as mentioned above .

Future Directions

The future directions for research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action. Further studies could also explore its potential applications in various industries .

Properties

IUPAC Name

2,3-dimethoxy-N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N6O3/c1-13-23-16(12-17(24-13)25-11-5-8-22-25)20-9-10-21-19(26)14-6-4-7-15(27-2)18(14)28-3/h4-8,11-12H,9-10H2,1-3H3,(H,21,26)(H,20,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUNFWSSRXYDKAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC(=N1)N2C=CC=N2)NCCNC(=O)C3=C(C(=CC=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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